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Introduction
Calcium iodate monohydrate (Ca(IO₃)₂·H₂O) is a stable, oxidizing inorganic salt that serves

as an excellent primary standard for the preparation of solutions with a known concentration of

iodate ions (IO₃⁻).[1][2][3] These standard solutions are crucial in various analytical

applications, particularly in redox titrations for the standardization of sodium thiosulfate

solutions.[4][5][6][7] The low but appreciable solubility of calcium iodate in water allows for the

preparation of saturated solutions which, at a given temperature, have a constant and known

concentration of iodate ions. This property makes it a reliable reference material in analytical

chemistry. This document provides detailed protocols for the preparation and standardization of

calcium iodate monohydrate solutions.

Physicochemical Properties
A thorough understanding of the physicochemical properties of calcium iodate monohydrate
is essential for its accurate use as a primary standard.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1148404?utm_src=pdf-interest
https://www.benchchem.com/product/b1148404?utm_src=pdf-body
https://www.calpaclab.com/calcium-iodate-monohydrate-98-purity-cah2i2o7-500-grams/aab-aa008xwp-500g
https://www.americanelements.com/calcium-iodate-monohydrate-10031-32-0
https://www.calpaclab.com/calcium-iodate-monohydrate-min-98-100-grams/ala-c298982-100g
http://www.euonym.us/~academics/spring06/chm106/docs/lab7.pdf
http://chemvision.net/102_Lab_8_Ksp_CaIO3_Sp18.pdf
http://chem.ws/dl-1014/exp09-solubility.pdf
https://m.youtube.com/watch?v=3dVJuigG-Cs
https://www.benchchem.com/product/b1148404?utm_src=pdf-body
https://www.benchchem.com/product/b1148404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula Ca(IO₃)₂·H₂O

Molecular Weight 407.9 g/mol [3]

Appearance
White to off-white crystalline powder or colorless

monoclinic-prismatic crystals.[8][9]

Solubility in Water
0.09 g/100 mL (0 °C) 0.24 g/100 mL (20 °C)

0.67 g/100 mL (90 °C)[8][10]

Density 4.519 g/cm³ at 15 °C[8]

Melting Point Decomposes at 540 °C[8]

CAS Number 10031-32-0[3]

Experimental Protocols
Protocol 1: Preparation of a Saturated Calcium Iodate
Solution
This protocol describes the preparation of a saturated aqueous solution of calcium iodate. Due

to its limited solubility, a saturated solution provides a stable and reproducible concentration of

iodate ions at a constant temperature.

Materials:

Calcium iodate monohydrate (Ca(IO₃)₂·H₂O), analytical grade

Deionized water

Stir plate and magnetic stir bar

Filtration apparatus (e.g., Buchner funnel and filter paper or a syringe filter)

Volumetric flasks

Erlenmeyer flasks
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Procedure:

To prepare a saturated solution, add an excess amount of calcium iodate monohydrate
(approximately 1 g) to 100 mL of deionized water in an Erlenmeyer flask.

Place the flask on a magnetic stir plate and stir the solution vigorously for at least 30 minutes

to ensure saturation is reached.[4] For optimal equilibrium, allowing the solution to stand for

a longer period (e.g., 24 hours) with intermittent stirring is recommended.

Carefully filter the saturated solution to remove the undissolved solid. The clear filtrate is the

saturated calcium iodate solution.

The concentration of the saturated solution is dependent on the temperature. Therefore, it is

crucial to record the temperature at which the saturation was achieved.

Protocol 2: Standardization of the Prepared Calcium
Iodate Solution via Iodometric Titration
This protocol outlines the determination of the exact concentration of the prepared calcium

iodate solution through a redox titration with a standardized sodium thiosulfate (Na₂S₂O₃)

solution.

Principle: The iodate ions (IO₃⁻) in the calcium iodate solution react with an excess of iodide

ions (I⁻) in an acidic medium to liberate iodine (I₂). The liberated iodine is then titrated with a

standard solution of sodium thiosulfate using a starch indicator.

The key reactions are:

IO₃⁻(aq) + 5I⁻(aq) + 6H⁺(aq) → 3I₂(aq) + 3H₂O(l)[5]

I₂(aq) + 2S₂O₃²⁻(aq) → 2I⁻(aq) + S₄O₆²⁻(aq)[4]

Materials:

Saturated calcium iodate solution (prepared in Protocol 1)

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.05 M)
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Potassium iodide (KI), solid

Hydrochloric acid (HCl), 1 M or 2 M[4][5]

Starch indicator solution (0.1% or 1%)[4][5]

Buret, 50 mL

Pipette, 10 mL or 25 mL

Erlenmeyer flasks, 250 mL

Graduated cylinders

Procedure:

Accurately pipette a known volume (e.g., 25.00 mL) of the clear, saturated calcium iodate

solution into a 250 mL Erlenmeyer flask.

Add approximately 0.5 g of solid potassium iodide (KI) to the flask.[4]

Add about 1-2 mL of 1 M or 2 M hydrochloric acid (HCl) to acidify the solution.[4][5] The

solution should turn a yellowish-brown color due to the formation of iodine.

Swirl the flask to dissolve the KI and allow the reaction to proceed for about 3-5 minutes.[4]

Titrate the liberated iodine with the standardized sodium thiosulfate solution from a buret until

the yellowish-brown color of the iodine has nearly disappeared.[4]

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color

due to the formation of the starch-iodine complex.[5]

Continue the titration dropwise with constant swirling until the blue color completely

disappears, leaving a colorless solution.[4][5]

Record the final volume of the sodium thiosulfate solution used.

Repeat the titration at least two more times to ensure reproducibility.
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Calculations: The molarity of the iodate solution can be calculated using the stoichiometry of

the reactions. From the balanced equations, 1 mole of IO₃⁻ reacts to produce 3 moles of I₂,

which in turn react with 6 moles of S₂O₃²⁻. Therefore, the mole ratio of IO₃⁻ to S₂O₃²⁻ is 1:6.[5]

Molarity of IO₃⁻ = (Molarity of Na₂S₂O₃ × Volume of Na₂S₂O₃) / (6 × Volume of Ca(IO₃)₂

solution)

Experimental Workflow
Caption: Workflow for the preparation and standardization of a calcium iodate monohydrate
solution.

Safety Precautions
Calcium iodate is an oxidizing agent; avoid contact with combustible materials.

Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

when handling all chemicals.

Hydrochloric acid is corrosive and should be handled in a well-ventilated area or a fume

hood.

Dispose of all chemical waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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